molecular formula C27H27N3O6 B257366 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Cat. No. B257366
M. Wt: 489.5 g/mol
InChI Key: JAZZWBGWFQZOPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic compound that has been the subject of extensive scientific research. This compound has shown potential in various fields, including medicine, biochemistry, and pharmacology. The purpose of

Mechanism of Action

The mechanism of action of 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in disease progression.
Biochemical and Physiological Effects:
The compound 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and to inhibit the growth of cancer cells. The compound has also been shown to improve glucose metabolism and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The compound 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has several advantages and limitations for lab experiments. One advantage is that it is a synthetic compound that can be easily produced in the lab. Another advantage is that it has shown potential therapeutic effects in various diseases. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to design experiments to study the compound.

Future Directions

There are several future directions for the study of 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. One direction is to study the compound's mechanism of action in more detail to better understand how it works. Another direction is to study the compound's potential therapeutic effects in more detail to determine its efficacy in treating various diseases. Additionally, future studies could focus on improving the synthesis method to make the compound more easily accessible for research purposes.
Conclusion:
In conclusion, the compound 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has shown potential in various fields, including medicine, biochemistry, and pharmacology. The compound has been studied extensively in scientific research, and its potential therapeutic effects in various diseases have been identified. However, more research is needed to fully understand the compound's mechanism of action and to determine its efficacy in treating diseases.

Synthesis Methods

The synthesis of 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves a multi-step process that requires expertise in organic chemistry. The initial step involves the reaction of 3,4,5-trimethoxybenzaldehyde with malonic acid in the presence of acetic anhydride and catalytic amounts of piperidine. The resulting product is then reacted with ammonium acetate and acetic anhydride to produce the intermediate compound, which is then reacted with 3-(1H-imidazol-1-yl)propylamine in the presence of acetic acid to produce the final product.

Scientific Research Applications

The compound 2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione has been studied extensively in scientific research. It has been shown to have potential therapeutic effects in various diseases, including cancer, diabetes, and cardiovascular diseases. The compound has also been studied for its antimicrobial and anti-inflammatory properties.

properties

Product Name

2-[3-(1H-imidazol-1-yl)propyl]-7-methyl-1-(3,4,5-trimethoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Molecular Formula

C27H27N3O6

Molecular Weight

489.5 g/mol

IUPAC Name

2-(3-imidazol-1-ylpropyl)-7-methyl-1-(3,4,5-trimethoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione

InChI

InChI=1S/C27H27N3O6/c1-16-6-7-19-18(12-16)24(31)22-23(17-13-20(33-2)25(35-4)21(14-17)34-3)30(27(32)26(22)36-19)10-5-9-29-11-8-28-15-29/h6-8,11-15,23H,5,9-10H2,1-4H3

InChI Key

JAZZWBGWFQZOPO-UHFFFAOYSA-N

SMILES

CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)CCCN4C=CN=C4)C5=CC(=C(C(=C5)OC)OC)OC

Canonical SMILES

CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)CCCN4C=CN=C4)C5=CC(=C(C(=C5)OC)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.